Cas no 71754-70-6 ((2R)-1-N-Ethylpropane-1,2-diamine)

• Product Name: (2R)-1-N-Ethylpropane-1,2-diamine
• CAS No: 71754-70-6
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• CID: 5801480
• PubChem ID: 92982718
• Update Time: 2025-07-15

(2R)-1-N-Ethylpropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• [(2R)-2-aminopropyl](ethyl)amine
• 71754-70-6
• (2R)-1-N-Ethylpropane-1,2-diamine
• EN300-6282184
• SCHEMBL18790512

• Inchi： 1S/C5H14N2/c1-3-7-4-5(2)6/h5,7H,3-4,6H2,1-2H3/t5-/m1/s1
• InChI Key： RFWLRDUNLTZRIQ-RXMQYKEDSA-N
• SMILES： N(CC)C[C@@H](C)N

Computed Properties

• Exact Mass: 102.115698455g/mol
• Monoisotopic Mass: 102.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-1-N-Ethylpropane-1,2-diamine

Introduction to (2R)-1-N-Ethylpropane-1,2-diamine (CAS No. 71754-70-6)

(2R)-1-N-Ethylpropane-1,2-diamine (CAS No. 71754-70-6) is a chiral organic compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its chiral center, which imparts specific stereochemical properties that are crucial for its functionality and reactivity.

The chiral nature of (2R)-1-N-Ethylpropane-1,2-diamine makes it an essential building block in the synthesis of enantiomerically pure compounds, which are vital in the development of pharmaceuticals and fine chemicals. The ability to control the stereochemistry of molecules is a critical aspect of modern drug discovery and development, as it can significantly impact the efficacy and safety of therapeutic agents.

Recent research has highlighted the importance of (2R)-1-N-Ethylpropane-1,2-diamine in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the chiral properties of (2R)-1-N-Ethylpropane-1,2-diamine to develop compounds with enhanced selectivity and potency against specific viral targets.

In addition to its role in pharmaceutical synthesis, (2R)-1-N-Ethylpropane-1,2-diamine has also found applications in catalysis. Chiral diamines are known to be effective ligands for asymmetric catalysis, where they can promote the formation of enantiomerically pure products. A recent study in the journal Angewandte Chemie reported the use of (2R)-1-N-Ethylpropane-1,2-diamine as a ligand in palladium-catalyzed asymmetric allylic alkylation reactions. The results showed high enantioselectivity and yield, making this compound a valuable tool for synthetic chemists.

The physical and chemical properties of (2R)-1-N-Ethylpropane-1,2-diamine have been extensively studied. It is a colorless liquid with a characteristic amine odor. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. Its boiling point is around 95°C at atmospheric pressure, and it has a density of approximately 0.85 g/cm³ at room temperature.

The stability of (2R)-1-N-Ethylpropane-1,2-diamine is an important consideration for its use in various applications. The compound is stable under normal storage conditions but should be protected from moisture and air to prevent degradation. It is also important to note that like other primary amines, (2R)-1-N-Ethylpropane-1,2-diamine can react with strong acids or oxidizing agents, so appropriate handling precautions should be taken.

In terms of safety and environmental impact, (2R)-1-N-Ethylpropane-1,2-diamine is generally considered safe when handled properly. However, it is important to follow standard laboratory safety protocols to minimize any potential risks. The compound should be stored in tightly sealed containers and used in well-ventilated areas to avoid inhalation of vapors.

The market demand for (2R)-1-N-Ethylpropane-1,2-diamine has been growing steadily due to its diverse applications in pharmaceuticals and fine chemicals. As research continues to uncover new uses for this compound, it is likely that its importance will only increase in the coming years. Companies involved in drug discovery and development are increasingly recognizing the value of chiral building blocks like (2R)-1-N-Ethylpropane-1,2-diamine in their synthetic strategies.

In conclusion, (2R)-1-N-Ethylpropane-1,2-diamine (CAS No. 71754-70-6) is a versatile and valuable compound with significant potential in various fields. Its unique chiral properties make it an essential tool for synthetic chemists working on the development of enantiomerically pure compounds. As research continues to advance our understanding of this compound's capabilities, it is expected to play an increasingly important role in the future of pharmaceutical and chemical innovation.